molecular formula C9H8BrF3O B2695420 5-Bromo-2-(difluoromethyl)-1-ethoxy-3-fluorobenzene CAS No. 2248305-57-7

5-Bromo-2-(difluoromethyl)-1-ethoxy-3-fluorobenzene

Cat. No. B2695420
CAS RN: 2248305-57-7
M. Wt: 269.061
InChI Key: AQNYPAUJWBVPIW-UHFFFAOYSA-N
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Description

The compound “5-Bromo-2-(difluoromethyl)thiazole” has a molecular weight of 214.03 . Another similar compound, “5-Bromo-2-(difluoromethyl)pyridine”, has a molecular weight of 208 .


Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques. For example, the crystal structure of a similar compound, “5-Bromo-2-fluorophenyl”, indicates that H···H contacts are the dominant interaction that constitutes 21.3% of the crystal structure of the Hirshfeld surface .


Chemical Reactions Analysis

The chemical reactions of a compound depend on its structure and the conditions under which it is reacted. For instance, “2-Bromo-5-(trifluoromethyl)pyridine” is used as a substrate in a palladium-catalyzed α-arylation of a Refomatsky reagent .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various analytical techniques. For example, “5-Bromo-2-(difluoromethyl)pyridine” has a melting point of 35-40℃, a boiling point of 206.6±35.0 °C (Predicted), and a density of 1.64 .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, “5-Bromo-2’-deoxyuridine 5’-(dihydrogen phosphate)” is used in research and development .

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound. For instance, “5-Bromo-2-(difluoromethyl)pyridine” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

Future Directions

The future directions of a compound depend on its potential applications. For example, “5-Bromo-2-(difluoromethyl)pyridine” is used in laboratory chemicals and in the manufacture of substances for scientific research and development .

properties

IUPAC Name

5-bromo-2-(difluoromethyl)-1-ethoxy-3-fluorobenzene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8BrF3O/c1-2-14-7-4-5(10)3-6(11)8(7)9(12)13/h3-4,9H,2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AQNYPAUJWBVPIW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C(=CC(=C1)Br)F)C(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8BrF3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

269.06 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Bromo-2-(difluoromethyl)-1-ethoxy-3-fluorobenzene

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